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acid
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An In-Depth Technical Guide to 4-Amino-2-fluoro-3-methylbenzoic acid

Introduction
4-Amino-2-fluoro-3-methylbenzoic acid is a substituted aromatic carboxylic acid of

significant interest to the scientific community, particularly those in pharmaceutical and

medicinal chemistry. Its unique trifunctionalized structure, featuring an amine, a fluorine atom,

and a carboxylic acid group on a methyl-substituted benzene ring, makes it a versatile and

valuable building block for the synthesis of complex organic molecules. This compound serves

primarily as a key intermediate in the development of Active Pharmaceutical Ingredients (APIs),

with notable applications in the fields of oncology and neurology research.[1] The presence of

the fluorine atom is particularly strategic, as its incorporation into drug candidates can enhance

metabolic stability, binding affinity, and lipophilicity, thereby improving pharmacokinetic and

pharmacodynamic profiles.[2]

This guide provides a comprehensive overview of the known and anticipated chemical

properties of 4-Amino-2-fluoro-3-methylbenzoic acid, offering insights into its molecular

structure, spectroscopic characteristics, reactivity, and handling protocols. The information is

tailored for researchers, chemists, and drug development professionals who require a deep

technical understanding of this compound for synthetic applications.

Molecular Identity and Physicochemical Properties
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The fundamental characteristics of a compound are dictated by its structure. The arrangement

of functional groups in 4-Amino-2-fluoro-3-methylbenzoic acid is key to its reactivity and

physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1603170#4-amino-2-fluoro-3-methylbenzoic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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